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Compound of Interest

Compound Name: O,O,O-Triphenyl phosphorothioate

Cat. No.: B1584501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triphenyl phosphorothioate, a

compound of interest in various industrial and research applications. The following sections

detail its chemical and physical properties, a thorough experimental protocol for its synthesis,

and its primary mechanism of action as an acetylcholinesterase inhibitor.

Quantitative Data Summary
The key quantitative data for triphenyl phosphorothioate are summarized in the table below for

easy reference and comparison.

Property Value

Molecular Weight 342.35 g/mol

Molecular Formula C₁₈H₁₅O₃PS

CAS Number 597-82-0

Melting Point 48-53 °C

Boiling Point 148 °C

Water Solubility 0.02 mg/L
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Experimental Protocols: Synthesis of Triphenyl
Phosphorothioate
The synthesis of O,O,O-triphenyl phosphorothioate is most commonly achieved through the

thionation (sulfurization) of a phosphorus(III) precursor, typically triphenyl phosphite.[1] This

process involves the addition of elemental sulfur to triphenyl phosphite. The precursor, triphenyl

phosphite, can be synthesized from triphenyl phosphate, which is prepared by reacting phenol

with phosphorus oxychloride.[1]

Part 1: Synthesis of Triphenyl Phosphite from Triphenyl
Phosphate (Precursor Synthesis)
Materials:

Triphenyl phosphate

A suitable reducing agent (e.g., a silane in the presence of a catalyst)

Anhydrous solvent (e.g., toluene or xylene)

Inert gas supply (e.g., nitrogen or argon)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, a condenser, and an inert gas inlet,

dissolve triphenyl phosphate in the anhydrous solvent.

Purge the reaction vessel with the inert gas to exclude moisture, which can lead to the

hydrolysis of phosphorus intermediates.[1]

Introduce the reducing agent to the reaction mixture. The specific agent and catalyst system

will depend on the chosen synthetic route.

Heat the reaction mixture to the appropriate temperature, typically between 80-120°C, and

maintain for a period determined by reaction monitoring (e.g., by thin-layer chromatography

or ³¹P NMR).[1]
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Upon completion of the reaction, cool the mixture to room temperature.

The crude triphenyl phosphite is then purified, typically by vacuum distillation, to remove the

solvent and any byproducts.

Part 2: Synthesis of Triphenyl Phosphorothioate from
Triphenyl Phosphite
Materials:

Triphenyl phosphite (from Part 1 or commercially sourced)

Elemental sulfur

Ionic liquid (e.g., [P₆₆₆₁₄]⁺[C₁₀O₂]⁻) or a high-boiling point solvent[2]

Inert gas supply (e.g., nitrogen or argon)

Chloroform-d (CDCl₃) for NMR analysis

Procedure:

To a reaction vessel containing the ionic liquid or solvent, add elemental sulfur (e.g., 0.1 g,

3.125 mmol).[2]

Add a molar equivalent of triphenyl phosphite to the mixture.[2]

Keep the reaction mixture under a nitrogen atmosphere.[2]

Heat the mixture to 80°C and maintain for 2 hours.[2]

Monitor the reaction progress by ³¹P NMR spectroscopy.[2]

After the reaction is complete, the triphenyl phosphorothioate can be isolated. If an ionic

liquid is used, extraction with a suitable organic solvent may be employed. If a conventional

solvent is used, it can be removed under reduced pressure.
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The crude product can be further purified by recrystallization or column chromatography to

yield the final white to light yellow crystalline solid.

Visualized Workflows and Signaling Pathways
Synthesis Workflow
The following diagram illustrates the two-step synthesis of triphenyl phosphorothioate, starting

from the precursor triphenyl phosphate.
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Caption: Synthesis workflow for triphenyl phosphorothioate.

Signaling Pathway: Acetylcholinesterase Inhibition
Triphenyl phosphorothioate, like many organophosphorus compounds, exerts its biological

effects primarily through the inhibition of acetylcholinesterase (AChE). The following diagram

depicts this signaling pathway.
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Caption: Mechanism of acetylcholinesterase inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584501#molecular-weight-of-triphenyl-
phosphorothioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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